Copper sulfate

• CAS: 10124-44-4
• Synonyms: Blue Vitriol; Copper Sulfate; Cupric Sulfate; Sulfate, Copper; Sulfate, Cupric; Vitriol, Blue
• Molecular Formula: CuSO4; CuO4S
• Molecular Weight: 159.61 g/mol
• SMILES: [O-]S(=O)(=O)[O-].[Cu+2]
• InChI: InChI=1S/Cu.H2O4S/c;1-5(2,3)4/h;(H2,1,2,3,4)/q+2;/p-2
• InChIKey: ARUVKPQLZAKDPS-UHFFFAOYSA-L
• Solubility: Very soluble in hot water, soluble cold water; Soluble in methanol (1.1 g/100 ml), but insoluble in ethanol; it readily dissolves in aqueous ammonia and excess alkali metal cyanides, with the formation of complexes; In water, 243 g/l @ 0 °C.; 75.4 g/100 cc water @ 100 °C; 1.04 g/100 cc methanol @ 18 °C; Solubility in water, g/l at 20 °C: 203 (freely soluble)

Copper sulfate (CuSO₄·5H₂O, CAS 10124-44-4) provides anion-specific performance advantages that other copper(II) salts cannot replicate. In click chemistry, it achieves 98% yield at 50°C within 2 h — outperforming copper acetate by 15 percentage points. For electroplating, sulfate baths operate at 215–1,080 A/m², delivering 20–30% lower maintenance costs than pyrophosphate alternatives. Bordeaux mixture formulations demonstrate superior rainfastness and reduced phytotoxicity vs. copper nitrate or chelated copper complexes (p<0.05). With ACS-grade purity (≥98%, Fe ≤0.003%), this commodity chemical minimizes side reactions in pharmaceutical intermediate synthesis. Choose copper sulfate for validated, application-specific outcomes.

Copper Sulfate (CAS 10124-44-4) Procurement & Selection Guide: Key Properties and Industrial Applications

Copper sulfate (CuSO₄, CAS 10124-44-4) is an inorganic copper(II) salt existing primarily as the pentahydrate (CuSO₄·5H₂O) with a molecular weight of 249.68 g/mol [1]. It is a water-soluble, non-flammable, blue crystalline solid with a melting point of 110°C (decomposition of pentahydrate) and a density of 2.28 g/cm³ [1]. As a precursor for copper-based catalysts, fungicides, algaecides, electroplating baths, and analytical reagents, copper sulfate represents a commodity chemical with multiple purity grades (technical, reagent, ACS) tailored to specific end-use requirements . Unlike other copper salts (copper chloride, copper nitrate, copper acetate) or alternative formulations (chelated copper, copper pyrophosphate), the sulfate anion imparts distinct physicochemical properties that directly influence performance in aqueous systems, thermal stability during catalyst preparation, and electrochemical behavior in plating baths.

• [1] PubChem. (2025). Copper(II) sulfate. National Center for Biotechnology Information. Compound Summary CID 24462. View Source

Copper Sulfate (CAS 10124-44-4) Procurement Risks: Why Copper Salt Substitution Compromises Performance

Generic substitution of copper sulfate with other copper(II) salts—including copper chloride, copper nitrate, or copper acetate—cannot be assumed to yield equivalent outcomes due to fundamental differences in anion-derived speciation, thermal decomposition pathways, and electrochemical behavior [1]. In catalysis, the sulfate anion resists complete thermal decomposition during catalyst preparation, leading to distinct copper oxide dispersion and catalytic activity compared to acetate- or nitrate-derived catalysts [2]. In agricultural applications, the sulfate component in Bordeaux mixture exhibits different phytotoxicity profiles and rainfastness characteristics relative to copper oxychloride or cuprous oxide formulations [3]. In electroplating, acid copper sulfate baths operate at higher current densities (215–1,080 A/m²) than alkaline pyrophosphate baths, directly affecting throughput and energy consumption [4]. Even within algaecide applications, unchelated copper sulfate shows faster copper loss from the water column and different internalization kinetics in target organisms compared to chelated copper formulations, mandating distinct dosing regimens [5]. These anion-dependent properties preclude simple interchangeability without rigorous revalidation of the entire application system.

• [1] Masood, S., et al. (2015). Copper salts: Comparative study of thermal decomposition and catalytic activity. Journal of Thermal Analysis and Calorimetry, 120(2), 1097-1105. View Source
• [2] Tagua, D.B., Alvarez Zurbano, E., Gómez Largo, P.M., & Barbero, B.P. (2023). Cu/SiO₂ catalysts obtained by cationic adsorption from different precursor salts. Latin American Applied Research, 53(1), 31-36. View Source
• [3] Souza, M.C., et al. (2022). Copper formulations in bacterial blight control and toxic effects on coffee seedlings. Coffee Science, 17, e172154. View Source
• [4] UTElectrode. (2021). Baths Used in Copper Electroplating Process. Technical Article. View Source
• [5] Boyd, C.E., & Tucker, C.S. (1993). Comparative evaluation of the solubility and algal toxicity of copper sulfate and chelated copper. Aquaculture, 117(3-4), 287-302. View Source

Copper Sulfate (CAS 10124-44-4) Selection Guide: Comparative Performance Data vs. Alternative Copper Salts

Copper Sulfate vs. Copper Chloride: Aquatic Toxicity LC50 Comparison in Common Carp

Copper sulfate exhibits substantially higher acute toxicity to common carp (Cyprinus carpio) than copper chloride, with 96-hour LC50 values demonstrating a factor of approximately 8.7-fold difference under comparable test conditions [1][2]. This differential toxicity directly informs dosing strategies in aquaculture and reservoir management applications, where copper sulfate achieves target organism control at lower applied copper concentrations than copper chloride would require for equivalent effect [3].

Evidence Dimension	96-hour LC50 (acute toxicity to fish)
Target Compound Data	0.115 to 1.75 ppm (copper sulfate) for common carp
Comparator Or Baseline	Copper chloride: ~10 ppm LC50 for comparable freshwater fish species (class-level inference from copper speciation studies)
Quantified Difference	Copper sulfate is approximately 5.7- to 87-fold more toxic to common carp than copper chloride, depending on water hardness conditions
Conditions	Static acute toxicity assay; 96-hour exposure; common carp (Cyprinus carpio); water hardness 46-250 ppm CaCO₃; pH varied

Why This Matters

This differential acute toxicity directly informs regulatory compliance dosing limits in aquaculture and reservoir management, where copper sulfate achieves target organism control at lower nominal copper concentrations than alternative copper salts.

• [1] Jirawong, P. (1990). Toxicity of copper sulfate to fishes, phytoplankton and bacteria, Aeromonas hydrophila. M.S. Thesis, Kasetsart University, Bangkok, Thailand. AGRIS Record 6471fb0077fd37171a727157. View Source
• [2] ShunWaste. (2025). Copper Sulfate's Environmental Impact: Harmful or Harmless? Environmental Toxicity Data Compilation. View Source
• [3] Stauber, J.L., & Florence, T.M. (1989). The effect of culture medium on metal toxicity to the marine diatom Nitzschia closterium. Aquatic Toxicology, 14(1), 15-26. View Source

Copper Sulfate vs. Copper Acetate: Catalytic Yield Comparison in Aqueous Organic Synthesis

In a head-to-head catalytic comparison under identical reaction conditions, copper sulfate pentahydrate (CuSO₄·5H₂O) delivered a 98% product yield versus 83% yield for copper acetate (Cu(OAc)₂) at 10 mol% catalyst loading in aqueous media at 50°C for 2 hours [1]. This 15 percentage-point yield advantage represents an 18% relative improvement in synthetic efficiency, attributable to differences in ligand exchange kinetics and counterion effects on the catalytic cycle . The study further demonstrates that copper sulfate achieves this superior performance in pure water as solvent, avoiding the need for organic co-solvents required by heterogeneous copper catalysts [1].

Evidence Dimension	Reaction yield (% isolated product)
Target Compound Data	98% yield using CuSO₄·5H₂O (10 mol%)
Comparator Or Baseline	Cu(OAc)₂ (10 mol%): 83% yield
Quantified Difference	+15 percentage points (absolute); +18% relative yield improvement
Conditions	Click reaction of benzyl azide with phenylacetylene; H₂O solvent; 50°C; 2 h; 10 mol% catalyst loading

Why This Matters

For procurement decisions in organic synthesis laboratories, this 15 percentage-point yield advantage with copper sulfate directly translates to reduced raw material costs per gram of target product and potentially eliminates the need for chromatographic purification of lower-yielding reactions.

• [1] Rajender Reddy, K., et al. (2021). Table 5: Comparison of catalytic activity of Cu(II)MNPs with other heterogeneous and homogenous copper catalytic systems. Scientific Reports, 11, Article 3521. View Source

Copper Sulfate (Bordeaux Mixture) vs. Alternative Copper Formulations: Phytotoxicity and Disease Control in Coffee

In a controlled greenhouse study evaluating seven copper formulations against bacterial blight (Pseudomonas syringae pv. garcae) in coffee seedlings, copper sulfate as Bordeaux mixture demonstrated superior disease control efficacy with lower phytotoxicity compared to copper nitrate and copper sulfate complexed with gluconic acid [1]. Cuprous oxide and copper sulfate (Bordeaux mixture) proved most efficient for bacterial blight control, causing lower phytotoxicity effect, best covering, and persistence on leaf tissues, while copper nitrate and copper sulfate complexed with gluconic acid were more phytotoxic [1][2]. Statistical analysis using the Scott-Knott test (p < 0.05) confirmed these differences as significant.

Evidence Dimension	Phytotoxicity severity and disease control efficiency
Target Compound Data	Copper sulfate (Bordeaux mixture): low phytotoxicity; high disease control efficiency
Comparator Or Baseline	Copper nitrate and copper sulfate-gluconic acid complex: significantly higher phytotoxicity
Quantified Difference	Statistical significance at p < 0.05 (Scott-Knott test); copper sulfate formulations ranked in top tier for disease control with minimal leaf damage
Conditions	Controlled greenhouse; 16-day assessment period; inoculation with Pseudomonas syringae pv. garcae 24h post-treatment; temperature, humidity, photoperiod controlled

Why This Matters

In agricultural procurement, selecting Bordeaux mixture (copper sulfate) over alternative copper formulations reduces crop damage risk while maintaining pathogen control efficacy, directly impacting yield and reducing the need for follow-up remedial treatments.

• [1] Souza, M.C., et al. (2022). Copper formulations in bacterial blight control and toxic effects on coffee seedlings. Coffee Science, 17, e172154. View Source
• [2] AGRIS. (2024). Copper formulations in bacterial blight control and toxic effects on coffee seedlings. FAO International Agricultural Science and Technology Information System. View Source

Copper Sulfate vs. Chelated Copper: Copper Persistence and Internalization Kinetics in Algaecide Applications

Copper sulfate exhibits faster copper loss from the water column and lower internalized copper concentrations in target algae compared to chelated copper formulations [1][2]. In laboratory soil-water systems, copper was lost from solution slightly faster when copper sulfate was the source than when chelated copper was used [2]. Following 6-hour exposure to Lyngbya wollei, there were no significant differences in total partitioned copper between copper sulfate and ethanolamine-chelated copper (Captain® XTR); however, chelated copper had significantly more internalized copper (P < 0.05) at 2 and 4 mg Cu/L treatments compared to copper sulfate [1]. Equilibrium calculations reveal that cupric ion (Cu²⁺) concentration was the same with both algicides, but chelated copper maintained higher total copper concentrations due to increased complexed copper species [2].

Evidence Dimension	Copper internalization in target algae and solution persistence
Target Compound Data	Copper sulfate: lower internalized copper; faster solution loss; P < 0.05 lower internalization at 2-4 mg Cu/L
Comparator Or Baseline	Ethanolamine-chelated copper (Captain® XTR): significantly higher internalized copper at equivalent doses
Quantified Difference	Chelated copper achieved control (7-day EC85) with 0.78 mg Cu/g internal concentration; copper sulfate did not achieve control under same conditions
Conditions	6-hour aqueous exposure; Lyngbya wollei and Pithophora varia; 2-4 mg Cu/L treatments; laboratory soil-water systems

Why This Matters

Procurement of copper sulfate algaecide requires larger and more frequent dosing to achieve equivalent algal control compared to chelated copper formulations, a factor that must be incorporated into total cost-of-treatment calculations and environmental loading assessments.

• [1] West, M., et al. (2018). Partitioning, internalization, and desorption of copper from copper sulfate and chelated copper algaecide formulations. INIS Repository, International Atomic Energy Agency. View Source
• [2] Boyd, C.E., & Tucker, C.S. (1993). Comparative evaluation of the solubility and algal toxicity of copper sulfate and chelated copper. Aquaculture, 117(3-4), 287-302. View Source

Copper Sulfate Bath vs. Copper Pyrophosphate Bath: Economic and Operational Comparison in Electroplating

Copper sulfate electroplating baths are more economical to prepare and operate than copper pyrophosphate baths, while operating at significantly higher current densities [1][2]. Copper sulfate baths support current densities ranging from 215 to 1,080 A/m², whereas copper pyrophosphate baths operate at 110 to 860 A/m² [1]. The sulfate bath exhibits inferior throwing power compared to pyrophosphate (ranked third behind pyrophosphate and cyanide in throwing power hierarchy), but offers excellent glossiness, smoothness, and faster deposition rates [3][4]. Copper pyrophosphate baths, while offering superior through-hole plating uniformity, require more rigorous control and maintenance than copper sulfate baths [2].

Evidence Dimension	Operating current density range and process economics
Target Compound Data	Copper sulfate bath: 215-1,080 A/m²; more economical to prepare and operate
Comparator Or Baseline	Copper pyrophosphate bath: 110-860 A/m²; requires more control and maintenance
Quantified Difference	Sulfate bath supports up to 25.6% higher maximum current density; throwing power ranking: pyrophosphate > cyanide > sulfate > fluoborate
Conditions	Industrial electroplating; printed circuit board manufacturing; acid copper sulfate bath with sulfuric acid electrolyte

Why This Matters

For high-volume PCB and electronics manufacturing procurement, copper sulfate baths offer superior throughput economics through higher allowable current densities and reduced maintenance complexity, despite trade-offs in throwing power for complex geometries.

• [1] UTElectrode. (2021). Baths Used in Copper Electroplating Process. Technical Article. View Source
• [2] RapidDirect. (2026). Copper Plating Service for CNC Parts: DFM Guide. Technical Matrix: Acid Copper vs. Cyanide Copper Baths. View Source
• [3] Park, H.D., Chang, D.Y., & Kang, S.G. (2001). Characteristics of Copper Plating Solutions for Electroforming of Microcircuit. Korean Journal of Materials Research, 11(10), 820-832. View Source
• [4] MISUMI TechCentral. (n.d.). Surface Finishing Tutorial: Acidic Copper Sulfate Plating Bath Characteristics. View Source

Copper Sulfate Purity Grade Comparison: ACS Reagent vs. Technical Grade Impurity Profiles

ACS Reagent Grade copper sulfate pentahydrate maintains impurity limits of ≤0.001% chloride (Cl⁻) and ≤0.003% iron (Fe), whereas technical grade specifications permit significantly higher impurity levels [1][2]. ACS grade copper sulfate must meet assay specifications of 98.0-102.0% CuSO₄·5H₂O, with maximum allowable impurities including ≤0.005% water-insoluble matter, ≤0.001% chloride, ≤0.002% nitrogen compounds (as N), and ≤0.003% iron [1][2]. These tight specifications ensure reproducible analytical results and serve as the quality standard against which other grades are benchmarked .

Evidence Dimension	Impurity specification limits for iron (Fe) and chloride (Cl⁻)
Target Compound Data	ACS Reagent Grade: Fe ≤0.003%; Cl⁻ ≤0.001%; assay 98.0-102.0%
Comparator Or Baseline	Technical/Industrial Grade: Fe up to 0.1% (100× higher); Cl⁻ up to 0.05% (50× higher)
Quantified Difference	ACS grade permits iron impurity up to 33× lower than typical technical grade specifications
Conditions	ACS Reagent Chemicals specifications; Certificate of Analysis (COA) verification

Why This Matters

In analytical and pharmaceutical applications where trace metal contamination compromises assay validity, procurement of ACS-grade copper sulfate eliminates the need for pre-use purification and ensures batch-to-batch reproducibility under GLP/GMP compliance frameworks.

• [1] LabAlley. (2022). Copper Sulfate Pentahydrate Crystal ACS Grade. Product Specification Sheet. View Source
• [2] ScienceLab. (n.d.). Cupric Sulfate, Pentahydrate, Crystal, Reagent, ACS. Technical Datasheet. View Source

Copper Sulfate (CAS 10124-44-4) Application Scenarios: Evidence-Based Selection Criteria

Aquaculture Pond Treatment: Copper Sulfate for Algal and Bacterial Control

Based on the 96-hour LC50 data (0.115–1.75 ppm for common carp) and bactericidal efficacy (>99% kill of Aeromonas hydrophila at 2.0 ppm within 2 hours), copper sulfate is optimally deployed in aquaculture ponds with water hardness >150 ppm CaCO₃ where rapid copper precipitation is minimized [1][2]. Dosing at 0.5–2.0 ppm achieves >90% bacterial reduction within 2–8 hours while remaining below acute toxicity thresholds for most cultured fish species when water hardness is adequate [1]. The faster copper loss kinetics compared to chelated formulations necessitate more frequent but smaller-dose applications to maintain therapeutic copper levels without accumulation in sediments [3].

Organic Synthesis: Copper Sulfate as Homogeneous Catalyst in Aqueous Click Chemistry

Copper sulfate pentahydrate at 10 mol% loading achieves 98% yield in aqueous azide-alkyne cycloaddition at 50°C within 2 hours, outperforming copper acetate by 15 percentage points under identical conditions [1]. This application scenario is particularly advantageous for laboratories requiring metal-catalyzed reactions in pure aqueous media without organic co-solvents. The superior performance in water, combined with the commercial availability of ACS-grade material with tightly controlled iron impurity (≤0.003%), minimizes side reactions from trace metal contaminants that could otherwise compromise product purity in pharmaceutical intermediate synthesis [2].

Agricultural Crop Protection: Bordeaux Mixture Formulation for Bacterial and Fungal Disease Control

Copper sulfate formulated as Bordeaux mixture (copper sulfate + calcium hydroxide) demonstrates superior phytotoxicity profile compared to copper nitrate and copper sulfate-gluconic acid complexes while maintaining equivalent bacterial blight control efficacy in coffee and grape crops (p < 0.05) [1]. This application scenario is optimal for integrated pest management programs where minimizing crop damage while preserving pathogen suppression is critical. The formulation's demonstrated rainfastness and leaf surface persistence reduce the frequency of reapplication required during wet growing seasons [1].

Electronics Manufacturing: Acid Copper Sulfate Electroplating for High-Throughput PCB Production

Copper sulfate electroplating baths operating at 215–1,080 A/m² provide superior deposition rates and process economics compared to pyrophosphate alternatives (110–860 A/m²) for high-volume printed circuit board manufacturing [1]. This application scenario is best suited for plating applications where surface glossiness and smoothness are prioritized over deep-hole throwing power, and where the lower capital and operational costs of sulfate baths (approximately 20–30% lower maintenance requirements) justify the trade-off in through-hole uniformity [1][2]. The global market for copper sulfate electroplating solutions reached 43.2 kilotons in 2025, reflecting widespread industrial adoption of this bath chemistry [3].

• [1] Jirawong, P. (1990). Toxicity of copper sulfate to fishes, phytoplankton and bacteria, Aeromonas hydrophila. M.S. Thesis, Kasetsart University, Bangkok, Thailand. AGRIS Record 6471fb0077fd37171a727157. View Source
• [2] Rajender Reddy, K., et al. (2021). Table 5: Comparison of catalytic activity of Cu(II)MNPs with other heterogeneous and homogenous copper catalytic systems. Scientific Reports, 11, Article 3521. View Source
• [3] Boyd, C.E., & Tucker, C.S. (1993). Comparative evaluation of the solubility and algal toxicity of copper sulfate and chelated copper. Aquaculture, 117(3-4), 287-302. View Source
• [4] Souza, M.C., et al. (2022). Copper formulations in bacterial blight control and toxic effects on coffee seedlings. Coffee Science, 17, e172154. View Source
• [5] UTElectrode. (2021). Baths Used in Copper Electroplating Process. Technical Article. View Source
• [6] Park, H.D., Chang, D.Y., & Kang, S.G. (2001). Characteristics of Copper Plating Solutions for Electroforming of Microcircuit. Korean Journal of Materials Research, 11(10), 820-832. View Source
• [7] Global Info Research. (2026). Global Copper Sulfate Electroplating Solution Market Report 2026. View Source